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Cat. No.: B1168554 Get Quote

Technical Guide: Solubility of Reactive Yellow
185
For Researchers, Scientists, and Drug Development Professionals

Introduction
Reactive Yellow 185 is an azo dye utilized primarily in the textile industry for coloring cellulosic

fibers.[1][2] Its chemical structure, belonging to the reactive class of dyes, allows it to form

covalent bonds with fibers, ensuring color fastness.[3] Understanding the solubility of this dye

in various solvents is crucial for optimizing dyeing processes, developing new formulations, and

conducting toxicological or environmental impact studies.

This technical guide provides an overview of the known solubility characteristics of reactive

dyes and presents a detailed experimental protocol for determining the precise solubility of

Reactive Yellow 185 in different solvents. While specific quantitative solubility data for

Reactive Yellow 185 is not readily available in published literature, this guide equips

researchers with the methodology to generate this critical data in a laboratory setting.

Solubility Data
Quantitative solubility data for Reactive Yellow 185 in specific solvents is not extensively

documented in publicly accessible scientific literature. However, general solubility

characteristics of reactive dyes can provide a baseline for estimation. Reactive dyes are
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designed to be soluble in water, especially under alkaline conditions, to facilitate the dyeing

process. Their solubility in organic solvents varies significantly based on the specific chemical

structure of the dye and the nature of the solvent.

The following table summarizes the general solubility expectations for reactive dyes, which can

be used as a preliminary guide for experiments involving Reactive Yellow 185.

Solvent Class Solvent Examples
General Solubility
of Reactive Dyes

Factors Influencing
Solubility

Aqueous Solutions Water, Brine

Generally high, can

range from 100 to 400

g/L for some reactive

dyes.[4]

pH, temperature,

presence of

electrolytes (salts can

decrease solubility).[5]

[6]

Polar Aprotic Solvents

Dimethylformamide

(DMF), Dimethyl

sulfoxide (DMSO)

Moderate to high

The polarity and

hydrogen bonding

capacity of the

solvent.

Polar Protic Solvents Methanol, Ethanol

Generally lower than

in water, but some

solubility is expected.

The alkyl chain length

of the alcohol can

affect solubility.

Nonpolar Solvents Toluene, Hexane Very low to insoluble

Azo dyes without

solubilizing groups are

generally insoluble in

nonpolar solvents.[7]

Experimental Protocol: Gravimetric Determination
of Solubility
This section details a standard gravimetric method for determining the solubility of Reactive
Yellow 185 in a given solvent. This method is reliable and relies on straightforward laboratory

equipment.[8][9]

2.1. Objective
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To quantify the solubility of Reactive Yellow 185 in a specific solvent at a controlled

temperature.

2.2. Materials and Equipment

Reactive Yellow 185 dye powder

Selected solvent (e.g., deionized water, ethanol, DMF)

Analytical balance (accurate to 0.1 mg)

Temperature-controlled shaker or water bath

Centrifuge

Syringe filters (0.45 µm pore size)

Volumetric flasks

Pipettes

Evaporating dish or watch glass

Drying oven

2.3. Procedure

Preparation of a Saturated Solution:

Add an excess amount of Reactive Yellow 185 powder to a known volume of the chosen

solvent in a sealed container (e.g., a screw-cap flask). The presence of undissolved solid

is essential to ensure saturation.

Place the container in a temperature-controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is

reached.
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Separation of Undissolved Solute:

After the equilibration period, allow the suspension to settle.

To further separate the undissolved solid, centrifuge the suspension at a moderate speed

(e.g., 3000 rpm) for 15-20 minutes.

Isolation of the Saturated Solution:

Carefully withdraw a precise volume of the clear supernatant using a pipette. To avoid

disturbing the sediment, it is advisable to take the sample from the upper portion of the

liquid.

For complete removal of any remaining solid particles, pass the collected supernatant

through a syringe filter (0.45 µm) into a pre-weighed, dry evaporating dish.

Solvent Evaporation:

Record the exact volume of the filtered saturated solution.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the dye (e.g., 60-80 °C for water).

Continue drying until a constant weight of the dried dye residue is achieved. This is

confirmed by repeated weighing until the difference between consecutive measurements

is negligible.

2.4. Data Calculation

The solubility (S) is calculated using the following formula:

S (g/L) = (Mass of dried dye (g) / Volume of saturated solution taken (L))

2.5. Safety Precautions

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.
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Handle organic solvents in a well-ventilated area or a fume hood.

Consult the Safety Data Sheet (SDS) for Reactive Yellow 185 and the chosen solvents for

specific handling and disposal instructions.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the gravimetric method for determining the

solubility of Reactive Yellow 185.

Caption: Gravimetric Solubility Determination Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1168554#solubility-of-reactive-yellow-185-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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